Cas no 54831-20-8 (N-Acetyl-D-allo-isoleucine)
N-Acetyl-D-allo-isoleucine structure
Product Name:N-Acetyl-D-allo-isoleucine
CAS No:54831-20-8
MF:C8H15NO3
MW:173.209602594376
MDL:MFCD00136538
CID:942910
Update Time:2025-04-19
N-Acetyl-D-allo-isoleucine Chemical and Physical Properties
Names and Identifiers
-
- N-Acetyl-D-allo-isoleucine
- n-acetyl-d-(allo)-isoleucine
- 2-acetamido-3-methyl-pentanoic acid
- Dl-alloisoleucine,N-acetyl
- Isoleucine,N-acetyl-,DL
- D-Alloisoleucine, N-acetyl-
- Acetyl-d-alloisoleucine
- Acetyl-D-allo-isoleucine
- (2R,3S)-2-acetamido-3-methylpentanoic acid
- N-Acetyl-D-alloisoleucine
- 7217AJ
-
- MDL: MFCD00136538
- Inchi: 1S/C8H15NO3/c1-4-5(2)7(8(11)12)9-6(3)10/h5,7H,4H2,1-3H3,(H,9,10)(H,11,12)/t5-,7+/m0/s1
- InChI Key: JDTWZSUNGHMMJM-CAHLUQPWSA-N
- SMILES: OC([C@@H]([C@@H](C)CC)NC(C)=O)=O
Computed Properties
- Exact Mass: 173.10500
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 179
- XLogP3: 0.6
- Topological Polar Surface Area: 66.4
Experimental Properties
- PSA: 66.40000
- LogP: 1.01270
N-Acetyl-D-allo-isoleucine Customs Data
- HS CODE:2924199090
- Customs Data:
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
N-Acetyl-D-allo-isoleucine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WH077-250mg |
N-Acetyl-D-allo-isoleucine |
54831-20-8 | 95+% | 250mg |
1009CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WH077-100mg |
N-Acetyl-D-allo-isoleucine |
54831-20-8 | 95+% | 100mg |
489CNY | 2021-05-07 | |
| TRC | A168193-10mg |
N-Acetyl-D-allo-isoleucine |
54831-20-8 | 10mg |
$ 58.00 | 2023-09-09 | ||
| TRC | A168193-50mg |
N-Acetyl-D-allo-isoleucine |
54831-20-8 | 50mg |
$ 88.00 | 2023-09-09 | ||
| TRC | A168193-100mg |
N-Acetyl-D-allo-isoleucine |
54831-20-8 | 100mg |
$ 144.00 | 2023-09-09 | ||
| Chemenu | CM324316-1g |
N-Acetyl-D-allo-isoleucine |
54831-20-8 | 95% | 1g |
$449 | 2021-06-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WH077-200mg |
N-Acetyl-D-allo-isoleucine |
54831-20-8 | 95+% | 200mg |
319.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WH077-50mg |
N-Acetyl-D-allo-isoleucine |
54831-20-8 | 95+% | 50mg |
109.0CNY | 2021-07-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY025916-0.25g |
N-Acetyl-D-allo-isoleucine |
54831-20-8 | >95% | 0.25g |
¥251.00 | 2024-07-09 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY025916-1g |
N-Acetyl-D-allo-isoleucine |
54831-20-8 | >95% | 1g |
¥1004.00 | 2024-07-09 |
N-Acetyl-D-allo-isoleucine Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
54831-20-8 (N-Acetyl-D-allo-isoleucine) Related Products
- 1946-82-3(Na-Acetyl-L-Lysine)
- 99-15-0(Acetylleucine)
- 1188-21-2(N-Acetyl-L-(-)-leucine)
- 1188-37-0(N-Acetyl-L-glutamic acid)
- 96-81-1(N-Acetyl-L-valine)
- 869-19-2(Glycyl-L-leucine)
- 19146-55-5(N-Acetyl-D-glutamic Acid)
- 19461-38-2(N-Glycyl-L-isoleucine)
- 2490-97-3(Aceglutamide)
- 5817-08-3(2-Acetamidopentanedioic acid)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent